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Compound of Interest

(FERROCENYLMETHYL)TRIMET
Compound Name:

HYLAMMONIUM BROMIDE
CAS No.: 106157-30-6
Cat. No.: B564395

Get Quote

A Standardized Aqueous Redox Probe for Kinetic &
Bio-Sensing Applications

Executive Summary

(Ferrocenylmethyl)trimethylammonium bromide (often abbreviated as FCTMA

Br

) is a premier water-soluble organometallic redox probe. Unlike neutral ferrocene, which
requires organic solvents, the trimethylammonium cationic tether grants FCTMA

exceptional solubility in aqueous media while retaining the fast, reversible one-electron transfer
kinetics characteristic of the ferrocenyl moiety.

This guide provides a definitive technical profile, validated synthesis protocols, and
electrochemical characterization standards. It is designed to serve as a self-contained
reference for integrating FCTMA
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into biosensors, aqueous redox flow batteries (ARFBs), and kinetic benchmarking workflows.

Physicochemical Architecture & Profile

The molecule consists of a ferrocene core functionalized with a quaternary ammonium group.

[1] This cationic charge is critical: it prevents adsorption onto electrode surfaces (common with

neutral ferrocene) and ensures stability in physiological pH ranges.

Table 1: Core Physicochemical Specifications

Property

Specification

Notes

IUPAC Name

(Ferrocenylmethyl)trimethylam

monium bromide

FCcTMA
Common Abbr. Br
CAS Number 106157-30-6 Specific to Bromide salt.
Formula
Molecular Weight 338.07 g/mol

Yellow to Orange Crystalline Oxidized form (Fe
Appearance

Powder ) is Blue/Green.

Highly soluble in water, MeOH;

Solubility Aqueous: >0.5M insoluble in

Redox Potential

Approx. +0.41 V vs. Ag/AgCl

V vs. NHE (3M KCI).
Diffusion Coeff. ( cm
In 0.1 M KCI at 25°C.
) Is
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Synthesis & Purification Protocols

While the iodide salt is commercially ubiquitous, the bromide salt is often preferred in biological
systems to avoid iodide oxidation interferences or specific anion toxicity. Below is the lon-
Exchange Metathesis Protocol, selected for its safety and high yield compared to handling
gaseous methyl bromide.

Protocol A: Synthesis via Anion Metathesis (Recommended)

Objective: Convert (Ferrocenylmethyl)trimethylammonium iodide to the bromide salt.

Reagents:

Precursor: (Ferrocenylmethyl)trimethylammonium iodide (Commercial or synthesized via

).

Exchange Resin: Amberlite IRA-400 (Chloride form) or Dowex 1X8.

Eluent: Deionized Water (18.2 M

).

Precipitant: Concentrated HBr (hydrobromic acid) or NaBr.
Workflow:
¢ Resin Preparation:
o Pack a glass column (20 cm x 2 cm) with Amberlite IRA-400.
o Flush with 1 M NaBr (500 mL) to convert the resin from Chloride to Bromide form.
o Rinse with DI water until the eluent is halide-free (
test negative).
e lon Exchange:

o Dissolve 2.0 g of the lodide salt in minimal warm water (approx. 15 mL).
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o Load onto the column. Elute with DI water at a flow rate of 1 mL/min.

o Collect the yellow/orange fraction. The iodide is retained; the bromide elutes.

* Isolation:
o Concentrate the eluent via rotary evaporation to ~5 mL.
o Add excess acetone or diethyl ether to precipitate the bromide salt.
o Filter and dry under vacuum at 40°C for 12 hours.

Validation:

e Gravimetric Yield: >90%.[1][2]

o Purity Check: Dissolve a sample in water; add

. A cream/yellow precipitate indicates residual iodide; white indicates pure bromide/chloride.
(Quantitative: Elemental Analysis).

Visualizing the Synthesis Logic

Start: (Dimethylaminomethyl) Nucleophilic Subst. N Quaternization Precipitation N Intermediate Metathesis N Anion Exchange Elution & Drying N Product:
FCcTMA Bromide

ferrocene (+ Mel in Acetone) FcTMA lodide (Solid) (Resin Br- form)

Click to download full resolution via product page

Figure 1: Step-wise conversion from tertiary amine to quaternary bromide salt via iodide
intermediate.

Electrochemical Characterization Standards

To use FCTMA

as a reference standard, strict adherence to the voltammetric protocol is required. The redox
event is the one-electron oxidation of the iron center:

Protocol B: Cyclic Voltammetry (CV) Validation
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Setup:

Working Electrode: Glassy Carbon (3 mm dia), polished with 0.05

m alumina.

Reference: Ag/AgCI (3 M KCI).

Counter: Platinum wire.[3]

Electrolyte: 0.1 M KCI or

(pH 7.0).

Procedure:

e Prepare a 1.0 mM solution of FCTMA

Br
in the electrolyte.

o Deoxygenate with Argon/Nitrogen for 10 minutes (critical to prevent parasitic oxygen
reduction).

e Scan Range: 0.0 V to +0.8 V vs. Ag/AgCI.

e Scan Rates: 10, 20, 50, 100, 200 mV/s.

Data Analysis & Acceptance Criteria:

o Reversibility: The peak separation (

) should be 59-65 mV at slow scan rates, indicating a Nernstian reversible process.

e Current Ratio:

o Linearity: Plot
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VS.
(square root of scan rate).[4]

must be >0.998.
Calculating Diffusion Coefficient (

): Use the Randles-Sevcik equation for a reversible system at 25°C:

(electron transfer)

= Electrode area (cm

)4

= Concentration (mol/cm

)4

Target

Value:
cm

/s.

Mechanism of Action Diagram
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Figure 2: The reversible one-electron redox cycle at the electrode interface.

Applications in Bio-Sensing & Kinetics
1. Enzymatic Mediator (Glucose Sensing)
FCTMA

acts as an artificial electron acceptor for oxidases (e.g., Glucose Oxidase - GOXx). It replaces
oxygen, mitigating errors from oxygen fluctuation in blood samples.

¢ Mechanism:
o Glucose + GOx(FAD)

Gluconolactone + GOx(FADH

)

o GOX(FADH
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) + 2 FCTMA
GOX(FAD) + 2 FcTMA
+2H

o 2FCcTMA
2 FCTMA
+2e
(at Electrode)

e Advantage: The formal potential (+0.41 V) is low enough to avoid oxidizing common
interferents like ascorbic acid or uric acid, yet high enough to drive the enzyme efficiently.

2. Aqueous Redox Flow Batteries (ARFBS)

Used as a catholyte material. The high solubility (>0.5 M) allows for high volumetric energy
density.

 Stability: The quaternary ammonium group prevents dimerization and degradation common
to unsubstituted ferrocenium ions in water.

Safety & Handling (MSDS Summary)

e Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).

o Storage: Hygroscopic. Store in a desiccator at room temperature. Protect from light (slow
photolysis of the ferrocene ring can occur over months).

» Disposal: Contains Iron. Dispose of as heavy metal organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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